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Compound of Interest

Compound Name: Benzylboronic acid pinacol ester

Cat. No.: B2755453 Get Quote

An In-depth Technical Guide to the Physical Properties of Benzylboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

benzylboronic acid pinacol ester. The information is presented to be a valuable resource for

researchers, scientists, and professionals involved in drug development and other chemical

synthesis applications. This document includes tabulated quantitative data, detailed

experimental protocols for property determination, and visual diagrams of experimental

workflows.

Core Physical and Chemical Properties
Benzylboronic acid pinacol ester is an organoboron compound frequently utilized in organic

synthesis, particularly in palladium-catalyzed cross-coupling reactions.[1][2] Its physical

characteristics are crucial for its handling, storage, and application in various chemical

processes.
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Property Value

Chemical Name
2-benzyl-4,4,5,5-tetramethyl-1,3,2-

dioxaborolane[1][3]

CAS Number 87100-28-5[1][3][4]

Molecular Formula C₁₃H₁₉BO₂[1][4][5]

Appearance
Clear to faintly turbid colorless to pale yellow

liquid[6]

Quantitative Physical Data
Property Value Conditions

Molecular Weight 218.103 g/mol [1][2][3]

Boiling Point 65 °C[1][3][7] at 0.15 mmHg

128-140 °C[8]

Density 0.98 g/mL[1][3][7] at 25 °C

Refractive Index 1.4850-1.4910[6] at 20 °C

Solubility

Insoluble in water.[1][3][4]

Soluble in organic solvents

such as chloroform, 3-

pentanone, acetone, dipropyl

ether, and methylcyclohexane.

[9]

Spectral Data
Spectral data is essential for the structural elucidation and purity assessment of benzylboronic
acid pinacol ester.

NMR Spectroscopy
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Nucleus Chemical Shift (δ) in ppm

¹H NMR 1.26 (s, 12H), 7.10-7.30 (m, 5H), 2.95 (s, 2H)

¹³C NMR
141.1, 128.7, 128.0, 125.8, 83.5, 35.0 (broad),

24.8

¹¹B NMR 34.0

Note: NMR data can vary slightly depending on the solvent and instrument used.

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical properties of liquid organic compounds like benzylboronic acid pinacol ester.

Determination of Boiling Point (Capillary Method)
This method is suitable for determining the boiling point of small quantities of a liquid.

Materials:

Thiele tube or melting point apparatus with a heating block

Thermometer

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Sample of benzylboronic acid pinacol ester

Heating source (e.g., Bunsen burner or hot plate)

Procedure:

A few milliliters of the liquid sample are placed into the small test tube.[10]
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A capillary tube, sealed at one end, is inverted and placed into the test tube with the liquid.

[11][12]

The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb

are at the same level.

The assembly is placed in a heating bath (like a Thiele tube filled with oil or an aluminum

block).[13][14]

The apparatus is heated slowly and gently.[12]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The temperature at which a rapid and continuous stream of bubbles emerges is noted. This

is the boiling point of the liquid.[12]

The heat source is removed, and the temperature at which the liquid re-enters the capillary

tube is also recorded. The average of these two temperatures gives a more accurate boiling

point.[15]

Preparation Measurement

Place sample in
 a small test tube

Insert inverted sealed
 capillary tube

Attach assembly
 to thermometer

Place in heating
 apparatus (e.g., Thiele tube)

Transfer Heat slowly and
 observe for bubbles

Record temperature of
 continuous bubble stream

Remove heat and record
 temperature of liquid re-entry Final Boiling Point

Calculate Average
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Caption: Workflow for Boiling Point Determination.

Determination of Solubility
This protocol outlines a systematic approach to determining the solubility of a compound in

various solvents.

Materials:
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Small test tubes

Graduated cylinder or pipettes

Spatula (if starting with a solid to be dissolved) or micropipette

Sample of benzylboronic acid pinacol ester

Various solvents (e.g., water, 5% NaOH, 5% NaHCO₃, 5% HCl, organic solvents)

Procedure:

Place a small, measured amount of the compound (e.g., 0.2 mL for a liquid) into a test tube.

[16]

Add the solvent (e.g., 3 mL of water) in small portions, shaking vigorously after each

addition.[16]

Observe if the compound dissolves completely. If it does, the compound is soluble in that

solvent.

If the compound is insoluble in water, its solubility should be tested in other solvents such as

5% NaOH, 5% NaHCO₃, and 5% HCl to determine its acidic or basic properties.[16][17]

The process is repeated with various organic solvents to determine its solubility profile.[9]
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Caption: Logical Flow for Solubility Testing.

Synthesis Pathway
Benzylboronic acid pinacol ester is commonly synthesized through various methods. One

prevalent method involves the reaction of a benzyl halide with a diboron reagent.
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Caption: Simplified Synthesis Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzylboronic acid pinacol ester, 96% 1 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

2. Benzylboronic acid pinacol ester, 96% | Fisher Scientific [fishersci.ca]

3. Benzylboronic acid pinacol ester, 96% 1 g | Buy Online | Thermo Scientific Alfa Aesar |
Fisher Scientific [fishersci.at]

4. BENZYLBORONIC ACID PINACOL ESTER | 87100-28-5 [chemicalbook.com]

5. scbt.com [scbt.com]

6. H32523.06 [thermofisher.com]

7. chemwhat.com [chemwhat.com]

8. benzylboronic acid pinacol ester - 87100-28-5 - Structure, Synthesis, Properties
[organoborons.com]

9. researchgate.net [researchgate.net]

10. cdn.juniata.edu [cdn.juniata.edu]

11. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

12. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

13. byjus.com [byjus.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2755453?utm_src=pdf-body-img
https://www.benchchem.com/product/b2755453?utm_src=pdf-custom-synthesis
https://www.fishersci.com/shop/products/benzylboronic-acid-pinacol-ester-96-thermo-scientific/AAH3252303
https://www.fishersci.com/shop/products/benzylboronic-acid-pinacol-ester-96-thermo-scientific/AAH3252303
https://www.fishersci.ca/shop/products/benzylboronic-acid-pinacol-ester-96-thermo-scientific/p-7031443
https://www.fishersci.at/shop/products/benzylboronic-acid-pinacol-ester-96-thermo-scientific/15475247
https://www.fishersci.at/shop/products/benzylboronic-acid-pinacol-ester-96-thermo-scientific/15475247
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9386657.htm
https://www.scbt.com/p/benzylboronic-acid-pinacol-ester-87100-28-5
https://www.thermofisher.com/order/catalog/product/H32523.06
https://www.chemwhat.com/benzylboronic-acid-pinacol-ester-cas-87100-28-5/
https://organoborons.com/data/cas-87100-28-5.html
https://organoborons.com/data/cas-87100-28-5.html
https://www.researchgate.net/figure/Solubility-of-investigated-compounds-in-water-Phenylboronic-acid-1-benzoxaborole_fig5_320833445
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2755453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. byjus.com [byjus.com]

15. vijaynazare.weebly.com [vijaynazare.weebly.com]

16. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

17. scribd.com [scribd.com]

To cite this document: BenchChem. [Physical properties of benzylboronic acid pinacol ester].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2755453#physical-properties-of-benzylboronic-acid-
pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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